1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carbaldehyde

• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.20 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carbaldehyde
• InChI: InChI=1S/C11H10FNO2/c12-9-1-3-10(4-2-9)13-6-8(7-14)5-11(13)15/h1-4,7-8H,5-6H2
• InChI Key: ULPOHFNEGJPHCG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C=O

Description

1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carbaldehyde is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 mL round-bottomed flask was charged with 1-(4-fluorophenyl)-4-(hydroxymethyl)pyrrolidin-2-one 53 (6.01 g, 28.7 mmol), 100 mL of DCM, and Dess-Martin periodinane (DMP) (15.8 g, 57.3 mmol). After stirring at room temperature for 1.5 h, the reaction was quenched with saturated aqueous sodium thiosulfate and filtered. The layers were separated and the residue was purified by column chromatography on silica gel (10% to 90% EtOAc in hexanes) to give 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carbaldehyde 54.